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Compound of Interest

Compound Name: (2)-beta-Ocimene
CAS No.: 3338-55-4
Cat. No.: B1235655

Get Quote
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An In-depth Technical Guide to the Analytical Standards of (Z)-B-Ocimene

Introduction

(2)-B-Ocimene, also known as cis-B-Ocimene, is an acyclic monoterpenoid naturally present in
a wide variety of plants and fruits, including basil, mint, mangoes, and orchids.[1] It is
recognized for its sweet, herbal, and floral aroma, making it a valuable ingredient in the
fragrance and flavor industries.[2][3] Beyond its olfactory properties, (Z)-3-Ocimene is
investigated for its potential biological activities, such as antimicrobial and antioxidant effects,
and its role as a plant defense compound.[2][4] For researchers, scientists, and drug
development professionals, establishing robust analytical standards is critical for accurate
identification, quantification, and quality control of this compound in various matrices.

This technical guide provides a comprehensive overview of the analytical standards for (Z)-B-
Ocimene, detailing its physicochemical properties, chromatographic and spectroscopic data,
and standardized experimental protocols.

Physicochemical Properties
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Accurate identification of (Z)-B-Ocimene begins with its fundamental physicochemical

properties. These constants are essential for the initial characterization and selection of

appropriate analytical techniques.

Property Value Source(s)
CAS Number 3338-55-4 [5]6][7]
Molecular Formula CioH1s [61[71[8]

Molecular Weight 136.234 g/mol [6][7]
Colorless to pale yellow clear
Appearance ]
oil
Boiling Point 175.2 °C at 760 mmHg [51[6]
Density ~0.776 - 0.8 g/cm3 [5][6]

Refractive Index

~1.458

[5]16]

Flash Point 46.9 °C - 57.22 °C [51[6]19]
Insoluble in water; soluble in

Solubility oils and common organic [2][5]
solvents.
cis-B-Ocimene, (32)-3,7-

Synonyms [516]1[7]

Dimethylocta-1,3,6-triene

Analytical Methodologies and Data

The identification and quantification of (Z)-3-Ocimene rely on a combination of

chromatographic and spectroscopic techniques. Gas Chromatography coupled with Mass

Spectrometry (GC-MS) is the most common and powerful method for its analysis.

General Analytical Workflow

The process for analyzing (Z2)-3-Ocimene in a sample matrix typically follows a standardized

workflow. This involves sample preparation to isolate the volatile components, followed by

chromatographic separation and subsequent detection and data analysis.
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Caption: General workflow for the analysis of (Z)-B-Ocimene.

Gas Chromatography (GC)

Gas chromatography is the primary technique for separating (Z)-3-Ocimene from other volatile
components. Retention indices (RI) are crucial for its identification alongside mass

spectrometry.

Table 2: Gas Chromatography Data for (Z)-3-Ocimene

Parameter

Normal Alkane Retention Index (Non-polar column)

Mass Spectrometry (MS)

Following GC separation, Mass Spectrometry is used for detection and structural confirmation.
The electron ionization (El) mass spectrum of (Z)-B-Ocimene is characterized by a specific

fragmentation pattern.
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Table 3: Mass Spectrometry Data for (Z)-B-Ocimene

Parameter

Detection Method

lonization Mode

Key Mass-to-Charge Ratios (m/z)

High-Performance Liquid Chromatography (HPLC)

While less common than GC, reverse-phase HPLC can also be employed for the analysis of

ocimene isomers.

Table 4. High-Performance Liquid Chromatography Data for 3-Ocimene

Parameter

Column

Mobile Phase

Note

Nuclear Magnetic Resonance (NMR) Spectroscopy

For unequivocal structure elucidation and confirmation of the cis (Z) isomer, 13C NMR
spectroscopy is utilized.[7]

Experimental Protocols

Detailed and reproducible protocols are fundamental for establishing analytical standards.

Protocol 1: Quantification of (Z)-B-Ocimene by SPME-
GC-MS

This protocol is adapted from a method for analyzing (Z)-3-Ocimene emitted by biological
samples.[4]
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1. Objective: To extract and quantify (Z)-B-Ocimene from a sample matrix using Solid-Phase
Microextraction (SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS).

2. Materials and Reagents:

(2)-B-Ocimene analytical standard (e.g., from International Flavors & Fragrances or
equivalent)[4]

SPME Fiber Assembly: 65 um Carbowax/Divinylbenzene (or equivalent)[4]
Sample Vials: 15 mL glass vials with septa
Incubator or water bath set to 34°C
Gas Chromatograph-Mass Spectrometer (GC-MS) system
. Standard Curve Preparation:
Prepare a stock solution of (Z)-B-Ocimene in a suitable solvent (e.g., hexane).

Create a series of dilutions to generate a standard curve with known quantities of (Z)-3-
Ocimene.

Analyze each standard under the same conditions as the samples to establish a calibration
curve for quantification.[4]

. Sample Preparation (SPME):
Place the sample (e.g., plant material, biological sample) into a 15 mL glass vial.[4]
Seal the vial and place it in an incubator at 34°C.[4]

Expose the SPME fiber to the headspace of the vial for 20 minutes to allow for adsorption of
volatile compounds.[4]

. GC-MS Analysis:

System: ThermoQuest Polaris ion-trap mass spectrometer/Trace 2000 GC or equivalent.[4]
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« Injection: Immediately after adsorption, desorb the SPME fiber in the GC injection port.
e GC Column: HP-5ms (30 m x 0.25 mm, 0.25 pm) or similar non-polar column.[10]
o Carrier Gas: Helium.[10]
¢ GC Oven Temperature Program:

o Initial temperature: 40°C, hold for 2 minutes.[4]

o Ramp 1: Increase to 200°C at a rate of 30°C/min.[4]

o Ramp 2: Increase to 320°C at a rate of 10°C/min.[4]
e MS Parameters:

o lonization Mode: Electron Impact (El) at 70 eV.[4]

o Scan Range: m/z 60 to 520.[4]
6. Data Analysis:

o Confirm the identity of (Z)-B-Ocimene by comparing its retention time and mass spectrum
with that of a purified standard and reference spectra from libraries (e.g., NIST).

o Quantify the amount of (Z)-B-Ocimene in the sample by comparing its peak area to the
standard curve.[4]

Logical Relationship for Compound Identification

The confident identification of (Z)-3-Ocimene is not based on a single piece of data but on the
convergence of multiple analytical parameters.
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Caption: Logic for confident identification of (Z)-B-Ocimene.

Safety and Handling

(Z2)-B-Ocimene is classified as a flammable liquid and vapor.[2][7] It may be harmful or fatal if
swallowed and enters airways, and may cause skin irritation.[2][7][9] It is also considered toxic
to aquatic life with long-term effects.[9] Appropriate safety precautions, including wearing
suitable protective clothing, gloves, and eye/face protection, should be taken when handling

this compound.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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